Cas no 1807006-27-4 (2-Bromo-4-fluoro-6-hydroxybenzyl alcohol)

• Product Name: 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol
• CAS No: 1807006-27-4
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 4963871
• Update Time: 2025-06-10

2-Bromo-4-fluoro-6-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol

• Inchi： 1S/C7H6BrFO2/c8-6-1-4(9)2-7(11)5(6)3-10/h1-2,10-11H,3H2
• InChI Key： UTENXHQLNDRSGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CO)O)F

Computed Properties

• Exact Mass: 219.95352 g/mol
• Monoisotopic Mass: 219.95352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5
• Molecular Weight: 221.02

Additional information on 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol

Recent Advances in the Study of 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol (CAS: 1807006-27-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol (CAS: 1807006-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development. Recent studies highlight its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of interest is the compound's role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo-fluoro-hydroxybenzyl moiety of 1807006-27-4 has been shown to enhance binding affinity and selectivity in certain kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study also noted the compound's favorable pharmacokinetic properties, suggesting its potential for further optimization in drug development pipelines.

In addition to its applications in kinase inhibitor development, 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol has been investigated for its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that degrade target proteins rather than merely inhibiting them. Recent work published in ACS Chemical Biology (2024) utilized 1807006-27-4 as a key linker component in PROTAC design, capitalizing on its stability and ability to form hydrogen bonds with target proteins. The resulting PROTAC molecules showed improved degradation efficiency for several disease-relevant proteins, including those implicated in neurodegenerative disorders.

The synthetic accessibility of 1807006-27-4 has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, achieving a 78% overall yield with high purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research. The paper also highlighted the compound's stability under various storage conditions, an important consideration for its use in pharmaceutical applications.

Looking forward, researchers are exploring the potential of 2-Bromo-4-fluoro-6-hydroxybenzyl alcohol in additional therapeutic areas. Preliminary studies suggest its derivatives may have applications in antimicrobial development, particularly against drug-resistant bacterial strains. Furthermore, computational modeling studies predict that modifications to the hydroxybenzyl alcohol moiety could yield compounds with enhanced blood-brain barrier penetration, opening possibilities for central nervous system-targeted therapies. These diverse applications underscore the compound's versatility and the importance of continued research into its properties and potential uses.